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The table below summarizes the available information on Obtusalin from various supplier catalogs. This can

serve as a baseline for comparison.

Supplier CAS Molecular o it Price & Availabilit
Ep Number Formula v J
ChemFaces [1] 125164- C30H5002 >98% Available on inquiry;
64-9 various packaging
options (e.g., 5mg,
10mg, 20mg)
MedChemExpress 125164- C30H5002 Information on specific Get quote (Minimum
(MCE) [2] 64-9 purity for each lot is order quantities: 50
available (e.g., in mg, 100 mg, 250 mq)
Certificate of Analysis)
AbMole [3] 125164- C30H5002 >98.0% Price and availability
64-9 on inquiry

All listed suppliers provide Obtusalin for research purposes only and not for human use [2] [3]. The
consistent CAS number (125164-64-9) and molecular formula (C30H5002) across suppliers help in

confirming the chemical identity [1] [2] [3].

Reported Bioactivity and Experimental Data
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Obtusalin is a triterpenoid, first identified in R. dauricum, and has been reported to possess antibacterial

activity [2] [4]. The following table summarizes quantitative data from a key study:

Antibacterial Activity of Obtusalin [2] [4]

Bacterial Strain MIC (Minimum Inhibitory Concentration)
Enterococcus faecalis ATCC 10541 50 pg/mL

Staphylococcus aureus ATCC 25922 50 pg/mL

Escherichia coli ATCC 8739 100 pg/mL

Providensia smartii ATCC 29916 100 pg/mL

Experimental Protocol for Antibacterial Assay: The data in the table above was generated using the

following methodology, which you can adapt for comparative studies [1]:

Method: Broth dilution method.

Compound Preparation: Obtusalin was tested over a concentration range of 0.781-100 pg/mL.
Incubation: The antibacterial screening assays were performed over 24 hours.

Analysis: The MIC values were determined as the lowest concentration that prevented visible

bacterial growth.

Analytical Method Development & Validation

When developing methods to analyze Obtusalin, following established bioanalytical validation practices is

crucial. Here is a general workflow and key parameters to consider:
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Key Validation Parameters to Consider [5]:

o Selectivity/Specificity: Demonstrate that the method can unambiguously identify and quantify
Obtusalin even in the presence of other components like impurities, degradants, or sample matrix.
Using a highly selective detector like a Mass Spectrometer (MS) is recommended for confident
analyte confirmation [6].

¢ Linearity & Range: Establish a calibration curve using at least five concentrations that bracket the
expected range of your samples. This confirms the method obtains results proportional to the analyte
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concentration [5].

e Accuracy & Precision: Determine the closeness of your results to the true value (accuracy) and the
reproducibility of your measurements (precision) [5].

¢ Stability: Evaluate the stability of Obtusalin in your specific solvent and under your storage
conditions (e.g., in solution at -20°C) to ensure reliable results throughout the analysis [1] [3].

Guidance for Your Product Comparison

To create a comprehensive and objective comparison guide, I suggest you take the following steps to gather

more specific data:

e Contact Suppliers Directly: Since detailed specifications and pricing are not listed online, you
will need to request the Certificate of Analysis (CoA) and pricing for each standard. The CoA is
critical as it provides lot-specific data on purity, storage conditions, and expiration dates [6].

e Establish a Baseline Method: Develop a standardized experimental protocol, such as the antibacterial
assay described above, to test standards from different suppliers under identical conditions. This will
generate comparable performance data.

e Compare Analytical Performance: Use techniques like HPLC or LC-MS to compare critical
analytical attributes of each standard, such as chromatographic purity and the presence of any
unknown impurities, which may not be fully reflected in the stated purity percentage.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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